Cas no 1936576-27-0 (3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 1936576-27-0
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• CID: 4730522
• Update Time: 2025-11-01

3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
• CID 131189068
• 1,2,4-Triazolo[4,3-a]pyrazine, 3-bromo-8-chloro-

• Inchi： 1S/C5H2BrClN4/c6-5-10-9-4-3(7)8-1-2-11(4)5/h1-2H
• InChI Key： GCIVILJIVWOENV-UHFFFAOYSA-N
• SMILES： BrC1=NN=C2C(=NC=CN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 2.27±0.1 g/cm3(Predicted)
• pka: -3.33±0.30(Predicted)

Additional information on 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine

Research Brief on 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 1936576-27-0): Recent Advances and Applications

The compound 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 1936576-27-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this heterocyclic compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the importance of [1,2,4]triazolo[4,3-a]pyrazine derivatives as privileged scaffolds in medicinal chemistry. The specific substitution pattern of 3-bromo and 8-chloro groups in this compound enhances its reactivity and binding affinity to various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, particularly against JAK2 and FLT3 kinases, which are implicated in hematological malignancies.

Innovative synthetic routes for 3-Bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine have been developed to improve yield and purity. A recent patent (WO2023056321) describes a novel one-pot synthesis method using microwave-assisted cyclization, achieving >85% yield with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this compound for preclinical studies.

Structural-activity relationship (SAR) studies have revealed that the bromo and chloro substituents at the 3- and 8-positions respectively contribute significantly to the compound's metabolic stability and membrane permeability. Computational docking studies suggest these halogens form critical halogen bonds with amino acid residues in target proteins, explaining the compound's enhanced binding affinity compared to unsubstituted analogs.

Emerging applications in drug discovery include its use as: (1) a key intermediate in the synthesis of potential anticancer agents targeting DNA repair pathways, (2) a building block for PET radiotracer development due to its favorable pharmacokinetic properties, and (3) a molecular probe for studying protein-protein interactions in inflammatory pathways. Current preclinical data show promising results in xenograft models, particularly for solid tumors with high expression of the targeted kinases.

Ongoing research is exploring structure optimization to improve selectivity and reduce off-target effects. Several analogs derived from this scaffold are currently in various stages of preclinical development, with one candidate expected to enter Phase I clinical trials in 2024 for the treatment of myeloproliferative disorders. The compound's unique physicochemical properties, including its moderate logP value and good solubility profile, make it particularly attractive for further medicinal chemistry optimization.

Future directions include investigating its potential in combination therapies and exploring its use in targeted drug delivery systems. The compound's ability to serve as a versatile synthetic intermediate continues to make it valuable for both academic research and pharmaceutical development. Researchers are particularly interested in exploring its applications beyond oncology, including potential uses in neurological disorders and infectious diseases.